3-(2-pyridyl)-6-[2-(2-pyridyl)ethyl]isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(2-pyridyl)-6-[2-(2-pyridyl)ethyl]isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione” is a complex organic molecule that contains several functional groups including pyridyl groups, an isothiazolo group, and a pyrimidine dione group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isothiazolo and pyrimidine rings would likely contribute to the rigidity of the molecule, while the pyridyl groups could potentially participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring structures could impact its solubility and stability .Scientific Research Applications
Heterocyclic Compound Synthesis
Synthesis of Pyrido[3′,2′4,5]Thieno[2,3-e][1,2,4]Triazolo[4,3-a]Pyrimidin-5(4H)-ones
: A study described the preparation of new pyrido[3′,2′:4,5]thieno[2,3-e]-[1,2,4]triazolo[4,3-a] pyrimidin-5(4H)-ones through a series of heterocyclization reactions, highlighting the synthetic versatility of pyridine and thieno derivatives in creating complex heterocyclic frameworks, which could have implications for the design and synthesis of compounds similar to the one of interest (Davoodnia, Bakavoli, Mohseni, & Tavakoli-Hoseini, 2008).
Isothiazolopyrimidines as Anticancer Agents : Another research focused on the synthesis and biological evaluation of derivatives of 5-amino-3-methylisothiazolo[5,4-d]pyrimidine-4-dione, demonstrating significant anticancer activity against several cancer cell lines. This suggests that modifications of the isothiazolopyrimidine core could yield potent anticancer agents, potentially relevant to the compound (Machoń, Wieczorek, & Mordarski, 1987).
Antiviral and Antitumor Activities
- Antiviral and Antitumor Heterocycles : Research into 2H-[1,2,3]Triazolo[4,5-d]pyrimidines and 1H-, 2H-, and 3H-[1,2,3]Triazolo[4,5-d]pyrimidin-5(4H)-one-7(6H)-thiones revealed their synthesis and evaluation for antiviral and antitumor activities. This study indicates the potential for isothiazolopyrimidine derivatives to be developed as therapeutic agents due to their biological activity (Islam & Nagamatsu, 2006).
Supramolecular Chemistry
- Supramolecular Assemblies Involving Pyrimidine Derivatives : A study explored the synthesis of pyrimidine derivatives and their use in forming hydrogen-bonded supramolecular assemblies. Such compounds, including isothiazolopyrimidine derivatives, could be instrumental in developing advanced materials with specific structural and functional properties (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).
Mechanism of Action
properties
IUPAC Name |
3-pyridin-2-yl-6-(2-pyridin-2-ylethyl)-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N5O2S/c23-16-15-14(13(21-25-15)12-6-2-4-9-19-12)20-17(24)22(16)10-7-11-5-1-3-8-18-11/h1-6,8-9H,7,10H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIKAPZOWGJGKIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCN2C(=O)C3=C(C(=NS3)C4=CC=CC=N4)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-pyridyl)-6-[2-(2-pyridyl)ethyl]isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.